Cas no 188966-84-9 (4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate)

• Product Name: 4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate
• CAS No: 188966-84-9
• MF: C₁₁H₁₇F₃O₄
• MW: 270.245494604111
• CID: 2786038
• Update Time: 2023-08-07

4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-1,1,1-trifluoro-4-oxobutan-2-yl pentanoate

• Inchi： 1S/C11H17F3O4/c1-3-5-6-9(15)18-8(11(12,13)14)7-10(16)17-4-2/h8H,3-7H2,1-2H3
• InChI Key： URBHOPIFCVUSAY-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OCC)OC(CCCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6